Cas no 941995-37-5 (N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2-methoxyphenyl)ethanediamide)

• Product Name: N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2-methoxyphenyl)ethanediamide
• CAS No: 941995-37-5
• MF: C₂₄H₃₃N₅O₃
• MW: 439.550525426865
• CID: 5502553
• PubChem ID: 16803897
• Update Time: 2025-07-27

N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• 941995-37-5
• N'-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-N-(2-methoxyphenyl)ethanediamide
• N-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2-methoxyphenyl)oxamide
• N1-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(2-methoxyphenyl)oxalamide
• AKOS024678424
• F2762-0335
• N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2-methoxyphenyl)ethanediamide

• Inchi： 1S/C24H33N5O3/c1-27(2)19-11-9-18(10-12-19)21(29-15-13-28(3)14-16-29)17-25-23(30)24(31)26-20-7-5-6-8-22(20)32-4/h5-12,21H,13-17H2,1-4H3,(H,25,30)(H,26,31)
• InChI Key： RJYUROOHOLSBGY-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC=CC=1OC)=O)NCC(C1C=CC(=CC=1)N(C)C)N1CCN(C)CC1

Computed Properties

• Exact Mass: 439.25833993g/mol
• Monoisotopic Mass: 439.25833993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.2Ų

Additional information on N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2-methoxyphenyl)ethanediamide

Professional Introduction to Compound with CAS No. 941995-37-5 and Product Name: N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2-methoxyphenyl)ethanediamide

This compound, identified by the CAS number 941995-37-5, is a sophisticated organic molecule with a complex structure that has garnered significant attention in the field of pharmaceutical research. The product name, N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2-methoxyphenyl)ethanediamide, provides a detailed insight into its chemical composition, highlighting key functional groups and substituents that contribute to its unique properties and potential applications.

The molecular framework of this compound features a central ethanediamide backbone, which is a well-known motif in drug design due to its ability to form hydrogen bonds and interact with biological targets. The presence of dimethylamino and methylpiperazine substituents suggests potential for receptor binding and pharmacological activity. These groups are frequently incorporated into pharmaceuticals to modulate neurotransmitter systems, making the compound a candidate for further exploration in the treatment of neurological and psychiatric disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of such complex molecules with high precision. Studies have indicated that the structural features of this compound may facilitate interactions with enzymes and receptors involved in pain signaling, inflammation, and neurotransmission. The 2-methoxyphenyl moiety, in particular, has been associated with enhanced metabolic stability and improved pharmacokinetic profiles in drug candidates.

In the context of current research, this compound represents an intriguing candidate for further development due to its multifaceted structural attributes. The combination of basic nitrogen atoms from the piperazine ring and dimethylamino group, along with the amide functionalities, creates multiple potential sites for interaction with biological targets. This complexity makes it a promising subject for medicinal chemistry campaigns aimed at identifying novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core aromatic rings, while protecting group strategies are necessary to handle the reactive amine and hydroxyl functionalities. The use of modern synthetic methodologies ensures that the final product meets the stringent requirements for preclinical and clinical studies.

Evaluation of the compound's pharmacological properties has revealed promising results in initial in vitro assays. These studies have focused on its potential as an antagonist or agonist at various receptors, including those involved in mood regulation and pain perception. The dual presence of dimethylamino and piperazine groups suggests that it may exhibit allosteric modulation effects, which could be beneficial in developing drugs with improved efficacy and reduced side effects.

The chemical diversity inherent in this molecule also opens avenues for structure-activity relationship (SAR) studies. By systematically modifying specific substituents, researchers can gain insights into how different functional groups influence biological activity. This approach is crucial for optimizing lead compounds into viable drug candidates, as it allows for the identification of key structural elements that contribute to potency and selectivity.

From a regulatory perspective, compounds like this one must undergo rigorous testing to assess their safety and efficacy before they can be considered for human use. Preclinical studies involving cell-based assays, animal models, and metabolic stability evaluations are essential components of this process. The data generated from these studies provide critical information for regulatory agencies to make informed decisions about advancing a drug candidate into clinical trials.

The role of artificial intelligence (AI) in drug discovery has significantly accelerated the identification of promising candidates like this one. Machine learning algorithms can analyze vast datasets to predict molecular properties and optimize synthetic routes. This technology has been particularly useful in identifying novel analogs with enhanced pharmacological profiles based on existing structures.

In conclusion, the compound with CAS number 941995-37-5 represents a significant advancement in pharmaceutical research due to its complex structure and potential therapeutic applications. The product name N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2-methoxyphenyl)ethanediamide underscores its intricate chemical composition, which includes key functional groups that may contribute to its biological activity. Further research is warranted to fully elucidate its pharmacological properties and explore its potential as a therapeutic agent.